5-Isopropoxypyrazine-2-carboxylic acid
Cat. No. B2735519
M. Wt: 182.179
InChI Key: VJNSNJLSAALFQE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09085576B2
Procedure details
To a rt solution of sodium t-butoxide (1.41 g, 14.67 mmol) in THF (20 mL) was added 2-propanol (1.250 mL, 16.33 mmol) dropwise. After 10 min a solution of methyl 5-chloro-2-pyrazinecarboxylate (1.70 g, 9.85 mmol, Ark Pharm) in THF (10 mL) was added dropwise. After 1.5 h, the reaction was quenched with saturated aq NH4Cl and extracted with EtOAc (3×). The aqueous layer was concentrated under reduced pressure and the resulting solid was treated with aqueous HCl. The solution was extracted with DCM (3×) and the combined organic layers were purified by flash chromatography, eluting with 0.5% TFA in iPrOH:CH2Cl2 (0:1→1:9) to give a white crystalline solid. (497 mg, 2.7 mmol, 28%). MS m/z=183 [M+H]+. Calculated for C8H10N2O3: 182.
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2](C)([O-:4])[CH3:3].[Na+].CC(O)C.Cl[C:12]1[N:13]=[CH:14][C:15]([C:18]([O:20]C)=[O:19])=[N:16][CH:17]=1>C1COCC1>[CH:2]([O:4][C:12]1[N:13]=[CH:14][C:15]([C:18]([OH:20])=[O:19])=[N:16][CH:17]=1)([CH3:3])[CH3:1] |f:0.1|
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Inputs
Step One
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Name
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Quantity
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1.41 g
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Type
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reactant
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Smiles
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CC(C)([O-])C.[Na+]
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Name
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Quantity
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1.25 mL
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Type
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reactant
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Smiles
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CC(C)O
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Two
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Name
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Quantity
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1.7 g
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Type
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reactant
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Smiles
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ClC=1N=CC(=NC1)C(=O)OC
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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the reaction was quenched with saturated aq NH4Cl
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with EtOAc (3×)
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The aqueous layer was concentrated under reduced pressure
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ADDITION
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Type
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ADDITION
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Details
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the resulting solid was treated with aqueous HCl
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EXTRACTION
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Type
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EXTRACTION
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Details
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The solution was extracted with DCM (3×)
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CUSTOM
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Type
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CUSTOM
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Details
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the combined organic layers were purified by flash chromatography
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WASH
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Type
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WASH
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Details
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eluting with 0.5% TFA in iPrOH:CH2Cl2 (0:1→1:9)
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CUSTOM
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Type
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CUSTOM
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Details
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to give a white crystalline solid
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Outcomes
Product
Details
Reaction Time |
1.5 h |
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Name
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Type
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Smiles
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C(C)(C)OC=1N=CC(=NC1)C(=O)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
